Cas no 1804647-79-7 (4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804647-79-7
• MF: C₈H₄BrF₃N₂O₂
• MW: 297.028771400452
• CID: 4910288
• Update Time: 2025-06-11

4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O2/c1-15-7-6(16-8(10,11)12)5(9)2-4(3-13)14-7/h2H,1H3
• InChI Key： GDGPHPSFVGDZNW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Additional information on 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine

4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804647-79-7): An Overview of a Versatile Heterocyclic Compound

4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804647-79-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromine, cyano, methoxy, and trifluoromethoxy substituents, which contribute to its chemical versatility and reactivity.

The bromine substituent in 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine provides a valuable handle for further chemical modifications through substitution reactions. This feature makes the compound an attractive starting material for the synthesis of more complex molecules. The cyano group, on the other hand, is known for its ability to participate in various chemical transformations, such as reduction to form amine derivatives or hydrolysis to produce carboxylic acids. These transformations can lead to the development of new compounds with diverse biological activities.

The presence of the methoxy group in 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine adds electron-donating properties to the molecule, which can influence its reactivity and stability. This group can also be easily converted into other functional groups, such as hydroxyl or amino groups, through standard chemical reactions. The trifluoromethoxy substituent, with its strong electron-withdrawing effect, imparts additional stability and reactivity to the molecule. This combination of functional groups makes 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine a highly versatile building block for organic synthesis.

In the pharmaceutical industry, 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine has shown promise as a key intermediate in the development of novel drugs. Recent studies have explored its potential as a scaffold for the synthesis of compounds with anti-inflammatory, antiviral, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. These findings highlight the potential of 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine as a lead compound for drug discovery.

In addition to its pharmaceutical applications, 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine has also been investigated for its use in agrochemicals. The unique combination of functional groups in this compound makes it suitable for the development of new herbicides and pesticides. Research published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound showed high efficacy against various plant pathogens and pests, making it a valuable candidate for further development in this field.

The material science community has also shown interest in 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine. Its electronic properties and thermal stability make it a promising candidate for use in organic electronics and photovoltaic materials. A study published in Advanced Materials reported that thin films prepared from derivatives of this compound exhibited excellent charge transport properties and photovoltaic performance. These findings suggest that 4-Bromo-6-cyano-2-methoxy-3-(trifluoromethoxy)pyridine could play a significant role in the development of next-generation electronic devices.

The synthesis of 4-Bromo-6-cyano-2-meth oxy -3-( trif luoro meth oxy ) pyrid ine typically involves multistep processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, making it easier to produce this compound on both laboratory and industrial scales.

In conclusion, 4-Bromo -6 -cy ano -2 -meth oxy -3 -( trif luoro meth oxy ) pyrid ine (CAS No. 1804647 -79 -7 ) is a highly versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups provides numerous opportunities for chemical modifications and derivatization, making it an important building block for organic synthesis. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific fields.